Cas no 56396-10-2 (Pigment Red 150)

Pigment Red 150 structure
Pigment Red 150 structure
Product Name:Pigment Red 150
CAS No:56396-10-2
MF:C25H20N4O4
MW:440.450705528259
CID:56948
PubChem ID:91836
Update Time:2025-04-18

Pigment Red 150 Chemical and Physical Properties

Names and Identifiers

    • Pigment Red 150
    • C. I. 12290
    • 4-[[5-(Anilino)carbonyl-2-methoxyphenyl]azo]-3-hydroxynaphthalene-2-carboxamide
    • (4Z)-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]hydrazinylidene]-3-oxonaphthalene-2-carboxamide
    • 2-Naphthalenecarboxamide,3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)
    • 2-Naphthalenecarboxamide,3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)
    • 4-((5-(Anilino)carbonyl-2-methoxyphenyl)azo)-3-hydroxynaphthalene-2-carboxamide
    • EINECS 260-152-0
    • 2-Naphthalenecarboxamide,3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]- (9CI)
    • C.I. Pigment Red 150
    • C.I. Pigment Red 213
    • Naphthol Carmine 150
    • Pigment Red 213
    • Symuler Fast Red 4134A
    • Symuler Fast Red4134S
    • Symuler Red 4134A
    • 3-hydroxy-4-[[2-methoxy-5-(phenylcarbamoyl)phenyl]diazenyl]naphthalene-2-carboxamide
    • SCHEMBL21436648
    • SCHEMBL7213066
    • DTXSID2069103
    • 2-Naphthalenecarboxamide, 3-hydroxy-4-(2-(2-methoxy-5-((phenylamino)carbonyl)phenyl)diazenyl)-
    • 56396-10-2
    • 2-Naphthalenecarboxamide, 3-hydroxy-4-((2-methoxy-5-((phenylamino)carbonyl)phenyl)azo)-
    • 2-Naphthalenecarboxamide, 3-hydroxy-4-[[2-methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-
    • SCHEMBL12960425
    • NS00020429
    • C.I.12290
    • Inchi: 1S/C25H20N4O4/c1-33-21-12-11-16(25(32)27-17-8-3-2-4-9-17)14-20(21)28-29-22-18-10-6-5-7-15(18)13-19(23(22)30)24(26)31/h2-14,30H,1H3,(H2,26,31)(H,27,32)/b29-28+
    • InChI Key: LFFICOHZNUVGRZ-ZQHSETAFSA-N
    • SMILES: OC1=C(C(N)=O)C=C2C=CC=CC2=C1/N=N/C1C(=CC=C(C(NC2C=CC=CC=2)=O)C=1)OC

Computed Properties

  • Exact Mass: 440.14800
  • Monoisotopic Mass: 440.148455
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 817
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.33
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.666
  • PSA: 126.37000
  • LogP: 6.09390
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